![molecular formula C22H26N2O6S2 B2641060 4-(N,N-diethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)benzamide CAS No. 863023-07-8](/img/structure/B2641060.png)
4-(N,N-diethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)benzamide
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Description
4-(N,N-diethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C22H26N2O6S2 and its molecular weight is 478.58. The purity is usually 95%.
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Scientific Research Applications
Chemical UV Filters and Photo-initiators
Benzophenones, such as Benzophenone-4, are widely utilized in sunscreens, toiletries, and cosmetics. They serve as chemical UV filters and fragrance enhancers. Additionally, they function as photo-initiators in various industrial processes. The broad application of Benzophenone-4 underlines its importance in retarding photodegradation and extending the shelf life of products, despite concerns about allergic contact dermatitis in specific occupational settings (Caruana, McPherson, & Cooper, 2011).
Drug Metabolism and Excretion Studies
Compounds structurally related to benzamide derivatives, like SB-649868, have been examined for their metabolic and excretion pathways in humans. These studies provide critical insights into the drug's pharmacokinetics, including the identification of principal metabolites and the primary routes of metabolism, which are essential for drug safety and efficacy assessments (Renzulli et al., 2011).
Imaging and Diagnostic Studies
Benzamide derivatives, like N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), have been explored for their potential in imaging studies, particularly in detecting primary breast tumors. The binding affinity of these compounds to sigma receptors, which are overexpressed in certain cancer cells, highlights their potential utility in noninvasively assessing tumor proliferation (Caveliers et al., 2002).
Environmental and Food Contaminant Studies
Studies on environmental contaminants such as nonylphenols, which are structurally similar to benzamides, focus on their ubiquity in food and their potential as endocrine disruptors. The detection of these compounds in a wide range of foodstuff and their implications for human health, particularly regarding dietary exposure and bioaccumulation, are critical areas of research (Guenther et al., 2002).
Properties
IUPAC Name |
4-(diethylsulfamoyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O6S2/c1-4-23(5-2)32(28,29)21-12-6-17(7-13-21)22(25)24(19-14-15-31(26,27)16-19)18-8-10-20(30-3)11-9-18/h6-15,19H,4-5,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YINWMLDCVQSTTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.